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Introduction

Oxonia Active is a broad-spectrum, EPA-registered antimicrobial agent widely utilized for
surface disinfection in various industries, including pharmaceutical, cosmetic, dairy, beverage,
and food processing.[1][2][3] Its formulation is a stabilized mixture of peroxyacetic acid (PAA)
and hydrogen peroxide, which provides rapid and effective antimicrobial activity against a wide
range of pathogenic and spoilage microorganisms, including bacteria, fungi, viruses, and
bacterial spores.[4][5] This document provides detailed application notes and protocols for the
use of Oxonia Active as a surface disinfectant, with a focus on effective concentrations and
methodologies for evaluation.

Key Attributes of Oxonia Active:
o Broad-Spectrum Efficacy: Effective against a wide variety of microorganisms.[1][6]
o Rapid Action: Provides quick sanitization, minimizing downtime.

e Environmental Profile: Decomposes into water, oxygen, and acetic acid, leaving no harmful
residues.[1][3]

» Material Compatibility: Non-corrosive to stainless steel (304 and 316), aluminum, and most
plastic and rubber materials at recommended concentrations.[1][2][3]
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e Low Foaming: Suitable for clean-in-place (CIP) systems.[1][2][3]

Mechanism of Action

The antimicrobial activity of Oxonia Active is attributed to its primary components,
peroxyacetic acid and hydrogen peroxide. These oxidizing agents disrupt the cell membranes
of microorganisms, denature proteins and enzymes, and disrupt DNA and RNA, leading to cell
death.[7]
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Caption: General mechanism of action of Oxonia Active's components on a microbial cell.

Recommended Concentrations for Surface
Disinfection

The effective concentration of Oxonia Active varies depending on the application, target
microorganisms, and contact time. The following tables summarize recommended
concentrations for various applications based on manufacturer guidelines and scientific
literature.

Table 1: Food Contact Surface Sanitization
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Applicati
on

Oxonia

Active o
Dilution

Concentr

ation (v/v)

Target
Microorg
anisms

Contact
Time

Rinse
Temperat .

Requirem
ure

ent

General
Food
Contact

Surfaces

1.0-1.41l.

0.20% -
0.28%

0z. per 4
gallons of

water

Staphyloco
ccus
aureus,
Escherichi
a coli, E.
coli
O157:H7,
Listeria
monocytog
enes,
Salmonella
typhimuriu
m,
Pseudomo
nas
aeruginosa
, Vibrio
cholerae

> 1 minute

Ambient or
49°C
(120°F)

No rinse

necessary

Beverage

Spoilage

Organisms

5-401l.
0.5% - 0z. per 8
4.0% gallons of

water

Pediococc
us
damnosus,
Lactobacill
us
maleferme
ntans,
Saccharom
yces

cerevisiae

=5

minutes

25°C -
45°C

Drain

thoroughly
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Pre-
cleaned 1.0% -
Containers/ 4.0%
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us
damnosus,
Lactobacill
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=7
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Data sourced from Ecolab technical data sheets for Oxonia Active and Oxonia Active LS.[1]

[6]

Table 2: Non-Food Contact Surface Disinfection
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labeling Salmonella
enterica

Data sourced from Ecolab technical data sheets for Oxonia Active and Oxonia Active LS.[1]

[6]

Experimental Protocols
General Surface Disinfection Protocol

This protocol outlines a general procedure for the application of Oxonia Active for surface

disinfection.
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Step 1: Pre-cleaning
Remove gross food particles and soil.
Step 2: Washing
Wash with a detergent solution.
Step 3: Rinsing
Rinse with potable water.

l

Step 4: Prepare Oxonia Active Solution
Dilute to the recommended concentration (see Tables 1 & 2).

:

Step 5: Application
Apply solution to the surface (spray, foam, or immersion).

l

Step 6: Maintain Contact Time
Ensure the surface remains wet for the specified duration.

l

Step 7: Draining
Allow the solution to drain thoroughly.

:

Step 8: Final Rinse (if required)
Rinse with potable or disinfected water as per guidelines.

Step 9: Air Dry
Allow the surface to air dry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Oxonia Active: Application Notes and Protocols for
Surface Disinfection]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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